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Compound of Interest

Compound Name:
4-Ethoxy-1,1-difluorobut-3-en-2-

one

CAS No.: 285135-89-9; 375856-23-8

Cat. No.: B2809586

Get Quote

Abstract & Core Directive
This Application Note details the protocol for the synthesis of the Celecoxib (Celebrex®)

scaffold using 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO).

Unlike the traditional industrial route, which relies on the Claisen condensation of 4-

methylacetophenone with ethyl trifluoroacetate to form a specific 1,3-dione, the ETFBO

Protocol utilizes a convergent, modular approach. This method first establishes the

regiochemically defined 3-trifluoromethylpyrazole core, followed by late-stage C-H

functionalization. This protocol is specifically designed for research environments requiring

high-purity scaffolds for the rapid generation of Celecoxib analogs ("Coxibs") with superior

regiocontrol.
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The classical synthesis of Celecoxib involves the reaction of 4,4,4-trifluoro-1-(4-

methylphenyl)butane-1,3-dione with 4-sulfonamidophenylhydrazine. While effective, this route

suffers from a critical thermodynamic issue: the formation of regioisomers. The condensation

can yield both the desired 1,5-diaryl-3-trifluoromethylpyrazole (Celecoxib) and the undesired

1,3-diaryl-5-trifluoromethylpyrazole impurity, which is difficult to separate.

The ETFBO Advantage
ETFBO acts as a "masked" trifluoroacetylacetaldehyde. Its vinylogous ester structure provides

distinct electrophilic sites—a "hard" carbonyl (C2) and a "soft" enol ether (C4).

Regiocontrol: When reacted with aryl hydrazines under controlled conditions, ETFBO

overwhelmingly favors the formation of the 3-trifluoromethyl isomer.

Modular Utility: Because ETFBO lacks the 5-aryl substituent, it generates the "Des-methyl

Celecoxib" core (1-(4-sulfamoylphenyl)-3-trifluoromethylpyrazole). This allows the researcher

to install any aryl group at the 5-position via Palladium-catalyzed C-H activation, making this

protocol ideal for library generation (e.g., changing the tolyl group to a chlorophenyl or

naphthyl group without resynthesizing the dione).

Experimental Protocol
Phase 1: Synthesis of the Pyrazole Core
Objective: Synthesis of 4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide.

Materials
Reagent MW ( g/mol )

Equiv.[1][2][3][4][5]
[6][7][8][9]

Role

ETFBO 168.11 1.1 Building Block

4-

Sulfonamidophenylhy

drazine HCl

223.68 1.0 Nucleophile

Ethanol (Absolute) - Solvent Medium

Triethylamine (Et3N) 101.19 1.1 Acid Scavenger
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Workflow
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-

sulfonamidophenylhydrazine hydrochloride (10 mmol, 2.24 g) in Ethanol (50 mL).

Neutralization: Add Triethylamine (11 mmol, 1.53 mL) dropwise to liberate the free hydrazine.

The suspension should clear slightly.

Addition: Cool the mixture to 0°C. Add ETFBO (11 mmol, 1.85 g) dropwise over 10 minutes.

Note: ETFBO is sensitive to moisture; handle under inert atmosphere if possible.

Cyclization: Allow the reaction to warm to room temperature, then heat to reflux (78°C) for 4

hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.

Isolation: Cool to room temperature. Concentrate the solvent to ~20% volume under reduced

pressure. Pour the residue into ice-cold water (100 mL).

Purification: A white precipitate will form. Filter the solid, wash with cold water (3 x 20 mL),

and dry under vacuum.

Expected Yield: 85-92%

Product:Scaffold A (Des-methyl Celecoxib).

Phase 2: Late-Stage C-H Arylation (The "Celecoxib"
Step)
Objective: Installation of the p-Tolyl group at the 5-position.

Note: This step utilizes "Fagnou-type" direct arylation conditions, avoiding the need for pre-

functionalized boronic acids.
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Reagent Role

Scaffold A (from Phase 1) Substrate

4-Iodotoluene Coupling Partner

Pd(OAc)2 (5 mol%) Catalyst

P(t-Bu)2Me-HBF4 (10 mol%) Ligand

K2CO3 (2.0 equiv) Base

Pivalic Acid (30 mol%) Proton Shuttle (Crucial)

DMA (Dimethylacetamide) Solvent

Workflow
Charging: In a sealed tube, combine Scaffold A (1.0 mmol), 4-Iodotoluene (1.5 mmol),

Pd(OAc)2 (11 mg), Ligand (28 mg), K2CO3 (276 mg), and Pivalic Acid (30 mg).

Inerting: Evacuate and backfill with Argon (3 cycles). Add anhydrous DMA (5 mL).

Reaction: Heat to 110°C for 12-16 hours.

Work-up: Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Target Product:Celecoxib (4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-

yl]benzenesulfonamide).[3][4][6][10][11]

Validation: Match NMR with reference standard (Singlet at

2.30 ppm for Tolyl-CH3).

Visualizations
Reaction Pathway & Mechanism
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The following diagram illustrates the regioselective cyclization driven by the electronic

properties of ETFBO, followed by the C-H activation step.
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Michael Addition
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C-H Arylation
(Regioselective at C5)

4-Iodotoluene
Pd(OAc)2 / PivOH

Click to download full resolution via product page

Figure 1: Two-stage modular synthesis of Celecoxib. ETFBO establishes the trifluoromethyl-

pyrazole core (Scaffold A), which is then arylated to form the final drug.

Process Workflow (Decision Tree)
This flowchart guides the researcher through critical decision points during the synthesis.
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Figure 2: Operational workflow for the synthesis, emphasizing the Quality Control (QC)

checkpoint after scaffold formation.

Analytical Data & Quality Control
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To ensure the protocol was successful, compare your isolated product against these standard

parameters.

Table 1: Physicochemical Properties
Parameter Scaffold A (Intermediate) Celecoxib (Final)

Molecular Formula C10H8F3N3O2S C17H14F3N3O2S

Molecular Weight 291.25 g/mol 381.37 g/mol

Appearance White crystalline solid White powder

Melting Point 160-162°C 157-159°C

19F NMR (DMSO-d6) -62.4 ppm (s) -62.8 ppm (s)

Key 1H NMR Signal 6.90 (d, 1H, Pyrazole-H4) 2.30 (s, 3H, Tolyl-CH3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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